Artificial synthesis of covalent triazine frameworks for local structure and property determination†
Physical Chemistry Chemical Physics Pub Date: 2022-08-13 DOI: 10.1039/D2CP02430F
Abstract
Here we show an ‘artificial synthesis’ method for covalent triazine framework (CTF) materials, enabling localised structural features to be incorporated that result directly from the acid-catalysed synthetic protocol that would otherwise not be captured. This advancement will enable prediction and design of new CTF materials with targeted properties.
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